isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: 2-methylpropyl 6-methyl-2-oxo-4-phenyl-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C16H20N2O3/c1-10(2)9-21-15(19)13-11(3)17-16(20)18-14(13)12-7-5-4-6-8-12/h4-8,10,14H,9H2,1-3H3,(H2,17,18,20)
• InChI Key: PVBKQKSGKNFCCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC=CC=C2)C(=O)OCC(C)C
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

Isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate (IMTPC) is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound is a member of the pyrimidine family and has a tetrahydro structure. IMTPC has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins. This compound has been shown to interact with the active sites of enzymes and proteins, preventing them from carrying out their normal functions.
Biochemical and Physiological Effects:
isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has also been shown to bind to certain proteins, including albumin and hemoglobin. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate in lab experiments include its high affinity for certain enzymes and proteins, as well as its unique structure. However, the limitations of using this compound include its potential toxicity and the need for specialized equipment to handle it safely.

Future Directions

There are many potential future directions for research involving isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate. One area of interest is the development of new drugs based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate and its effects on various biological processes. Finally, the potential toxicity of this compound should be further investigated to ensure its safe use in scientific research.

Synthesis Methods

Isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate can be synthesized using a variety of methods, but the most commonly used method involves the reaction of isobutyl acetoacetate, phenylhydrazine, and methyl ethyl ketone in the presence of sodium ethoxide. This reaction produces isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate as a white crystalline powder.

Scientific Research Applications

Isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been used in a wide range of scientific research applications, including drug discovery, enzyme inhibition, and protein binding studies. This compound has been shown to have a high affinity for certain proteins and enzymes, making it a valuable tool for studying their functions. isobutyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has also been used as a starting material for the synthesis of other compounds with potential therapeutic applications.